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An In-depth Technical Guide to the Chemical Properties of the Cooling Agent WS-23

For: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive examination of the synthetic cooling agent WS-

23 (N,2,3-Trimethyl-2-isopropylbutanamide). It is designed to serve as a critical resource for

researchers, formulation scientists, and professionals in drug development. This document

delves into the fundamental physicochemical properties, mechanism of action, synthesis, and

sensory evaluation of WS-23. By integrating data from scientific literature and established

experimental protocols, this guide aims to provide the foundational knowledge necessary for

the innovative and effective application of this widely utilized cooling agent.

Introduction: The Evolution of Cooling Agents
The pursuit of novel sensory experiences in consumer products has propelled the development

of a diverse array of cooling agents. While menthol, a naturally occurring compound, has been

a long-standing staple, its characteristic minty aroma and potential for irritation have fueled the

search for synthetic alternatives. The "WS" series of cooling agents, developed by Wilkinson

Sword, represents a significant leap forward in this field. Among them, WS-23 has gained

prominence for its clean, rapid, and primarily front-of-mouth cooling sensation, devoid of a

significant odor or aftertaste.[1] This guide offers a detailed exploration of the chemical

properties that define the unique sensory signature of WS-23.
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Core Chemical & Physical Properties
A thorough understanding of the fundamental chemical and physical characteristics of WS-23

is essential for its successful incorporation into various formulations. These properties govern

its solubility, stability, and ultimately, its performance as a cooling agent.

Property Value Source(s)

IUPAC Name
N,2,3-Trimethyl-2-

isopropylbutanamide
[2][3]

Synonyms
2-Isopropyl-N,2,3-

trimethylbutyramide, WS 23
[4][5]

CAS Number 51115-67-4 [3][6]

Chemical Formula C10H21NO [2]

Molecular Weight 171.28 g/mol [3]

Appearance White crystalline powder [1][2][3]

Odor
Odorless to a faint, mint-like

aroma
[1][2][7]

Melting Point 60-64 °C [3][6][7]

Boiling Point ~233-234 °C [4][6]

Solubility

Soluble in ethanol, propylene

glycol, and oils; slightly soluble

in water.

[1][2][3][7]

Purity ≥99% [3][7]

Heat Stability
Stable at temperatures up to

200°C.[3][7]

Table 1: Physicochemical Properties of WS-23

Mechanism of Action: The TRPM8 Connection
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The cooling sensation imparted by WS-23 is primarily mediated through the activation of the

Transient Receptor Potential Melastatin 8 (TRPM8) ion channel.[8][9][10] TRPM8 is a non-

selective cation channel expressed in sensory neurons and is activated by cold temperatures

(generally below 28°C) and chemical agonists.[8][10]

Upon binding to the TRPM8 receptor, WS-23 induces a conformational change in the channel,

leading to its opening. This allows for an influx of cations, predominantly Ca2+ and Na+, into

the neuron. The resulting depolarization generates an action potential that travels to the brain,

where it is perceived as a cooling sensation.
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Figure 1: Signaling pathway of WS-23-induced cooling sensation via TRPM8 activation.

Synthesis of N,2,3-Trimethyl-2-isopropylbutanamide
(WS-23)
The synthesis of WS-23 is a multi-step process that demands precise control over reaction

conditions to achieve high purity and yield. A generalized synthetic route is outlined below.
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Starting Materials

Intermediate Synthesis Final Product
Propionitrile

Alkylation2-Bromopropane

Methanol

Amidation2,3-dimethyl-2-
isopropylbutyronitrile WS-23
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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